Cas no 10409-85-5 (Cyclo[L-alanyl-L-valyl-(3R)-3-hydroxydodecanoylglycyl-L-valyl-D-leucyl])

• Product Name: Cyclo[L-alanyl-L-valyl-(3R)-3-hydroxydodecanoylglycyl-L-valyl-D-leucyl]
• CAS No: 10409-85-5
• MF: C₃₃H₅₉N₅O₇
• MW: 637.850869417191
• CID: 140261
• Update Time: 2025-04-19

Cyclo[L-alanyl-L-valyl-(3R)-3-hydroxydodecanoylglycyl-L-valyl-D-leucyl] Chemical and Physical Properties

Names and Identifiers

• Cyclo[L-alanyl-L-valyl-(3R)-3-hydroxydodecanoylglycyl-L-valyl-D-leucyl]
• ISARIIN
• (R)-ISARIIN B
• (R)-ISAROLIDE
• Isariin A
• N-((R)-3-hydroxy-dodecanoyl)-glycyl->L-valyl->D-leucyl->L-alanyl->L-valine lactone
• N-[N-[(R)-3-Hydroxy-1-oxododecyl]-Gly-L-Val-D-Leu-L-Ala-]-L-valine lactone

• Inchi： 1S/C33H59N5O7/c1-9-10-11-12-13-14-15-16-24-18-26(39)34-19-27(40)37-28(21(4)5)32(43)36-25(17-20(2)3)31(42)35-23(8)30(41)38-29(22(6)7)33(44)45-24/h20-25,28-29H,9-19H2,1-8H3,(H,34,39)(H,35,42)(H,36,43)(H,37,40)(H,38,41)
• InChI Key： KIJLRIARMCGDJZ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)C)NC(C(C)NC(C(CC(C)C)NC(C(C(C)C)NC(CNC(CC1CCCCCCCCC)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 637.44100

Experimental Properties

• PSA: 171.80000
• LogP: 4.52000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides